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Cat. No.: B088779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-2-methylpentanenitrile is an organic compound with the chemical formula

C6H12N2.[1] It belongs to the class of aminonitriles, which are characterized by the presence

of both an amine (-NH2) and a nitrile (-C≡N) functional group. This bifunctionality, in theory,

makes it a potentially versatile building block in organic synthesis, particularly for the

preparation of heterocyclic compounds and other nitrogen-containing molecules of interest in

medicinal chemistry. However, a comprehensive review of the currently available scientific

literature reveals a significant scarcity of detailed information regarding its synthesis,

characterization, and application, particularly in the realm of drug development. This technical

whitepaper summarizes the existing data and highlights the current knowledge gaps for this

particular molecule.

Physicochemical Properties
Basic physicochemical properties of 5-Amino-2-methylpentanenitrile have been computed

and are available in public databases. These properties are essential for understanding its

potential behavior in chemical reactions and biological systems.
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Property Value Reference

Molecular Formula C6H12N2 [1]

Molecular Weight 112.17 g/mol [1]

IUPAC Name 5-amino-2-methylpentanenitrile [1]

CAS Number 10483-15-5 [1]

XLogP3 0.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Exact Mass 112.100048391 Da [1]

Topological Polar Surface Area 49.8 Å² [1]

Synthesis and Experimental Protocols
A thorough search of scientific databases and patent literature did not yield any specific,

detailed experimental protocols for the synthesis of 5-Amino-2-methylpentanenitrile. While

general methods for the synthesis of aminonitriles exist, such as the Strecker synthesis or the

addition of cyanide to unsaturated amines, no literature has been found that applies these

methods specifically to produce 5-Amino-2-methylpentanenitrile with reported yields,

purification methods, or detailed characterization data.

Spectroscopic Data
Public databases indicate the existence of Gas Chromatography-Mass Spectrometry (GC-MS)

and Infrared (IR) spectroscopy data for 5-Amino-2-methylpentanenitrile.[1] However, the

detailed spectra with peak assignments and interpretation are not readily available in the

reviewed literature. This lack of detailed spectroscopic information presents a significant

challenge for researchers who may wish to synthesize or identify this compound.
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Applications in Drug Development
There is currently no direct evidence in the published scientific literature or patents to suggest

that 5-Amino-2-methylpentanenitrile is actively being used as an intermediate or a key

building block in any drug development programs. While the broader class of aminonitriles and

related heterocyclic structures are of interest in medicinal chemistry, the specific utility of this

compound remains undocumented.

Signaling Pathways and Biological Activity
No studies were found that investigate the biological activity of 5-Amino-2-
methylpentanenitrile or its interaction with any known signaling pathways. Therefore, its

pharmacological profile is entirely unknown.

Logical Relationship of Available Information
The following diagram illustrates the limited and disconnected nature of the currently available

information for 5-Amino-2-methylpentanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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